Phenylhydrazine Phenylhydrazine Phenylhydrazine appears as pale yellow crystals. Melting point 66°F. Becomes an oily liquid. Toxic by ingestion, inhalation and skin absorption. Flash point 192°F. Autoignition temperature 345°F. Soluble in alcohol.
Phenylhydrazine is a phenylhydrazine that is the monophenyl derivative of hydrazine. It has a role as a xenobiotic.
Brand Name: Vulcanchem
CAS No.: 100-63-0
VCID: VC0124118
InChI: InChI=1S/C6H8N2/c7-8-6-4-2-1-3-5-6/h1-5,8H,7H2
SMILES: C1=CC=C(C=C1)NN
Molecular Formula: C6H8N2
C6H5NHNH2
C6H8N2
Molecular Weight: 108.14 g/mol

Phenylhydrazine

CAS No.: 100-63-0

Reference Standards

VCID: VC0124118

Molecular Formula: C6H8N2
C6H5NHNH2
C6H8N2

Molecular Weight: 108.14 g/mol

Phenylhydrazine - 100-63-0

CAS No. 100-63-0
Product Name Phenylhydrazine
Molecular Formula C6H8N2
C6H5NHNH2
C6H8N2
Molecular Weight 108.14 g/mol
IUPAC Name phenylhydrazine
Standard InChI InChI=1S/C6H8N2/c7-8-6-4-2-1-3-5-6/h1-5,8H,7H2
Standard InChIKey HKOOXMFOFWEVGF-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)NN
Canonical SMILES C1=CC=C(C=C1)NN
Boiling Point 471 °F at 760 mm Hg (with decomposition) (USCG, 1999)
243.5 °C
243.5 °C, decomp (760 mm Hg); 173.5 °C at 100 mm Hg; 148.2 °C at 40 mm Hg; 131.5 °C at 20 mm Hg; 115.8 °C at 10 mm Hg; 101.6 °C at 5 mm Hg; 71.8 °C at 1 mm Hg
470°F (decomposes)
470°F (Decomposes)
Colorform Monoclinic prisms or oil
Colorless to pale yellow liquid or solid (below 67 degrees F).
Density 1.0978 (USCG, 1999)
1.0978 at 20 °C/4 °C
Relative density (water = 1): 1.1
1.10
Flash Point 190 °F (USCG, 1999)
190 °F, 88 °C (closed cup)
88 °C c.c.
190°F
Melting Point 68 °F (USCG, 1999)
19.6 °C
19.5 °C
67°F
Physical Description Phenylhydrazine appears as pale yellow crystals. Melting point 66°F. Becomes an oily liquid. Toxic by ingestion, inhalation and skin absorption. Flash point 192°F. Autoignition temperature 345°F. Soluble in alcohol.
COLOURLESS-TO-YELLOW OILY LIQUID OR CRYSTALS. TURNS RED-BROWN ON EXPOSURE TO AIR AND LIGHT.
Colorless to pale-yellow liquid or solid (below 67°F) with a faint, aromatic odor.
Description Phenylhydrazine appears as pale yellow crystals. Melting point 66°F. Becomes an oily liquid. Toxic by ingestion, inhalation and skin absorption. Flash point 192°F. Autoignition temperature 345°F. Soluble in alcohol.
Phenylhydrazine is a phenylhydrazine that is the monophenyl derivative of hydrazine. It has a role as a xenobiotic.
Related CAS 2545-79-1 (monosulfate)
27140-08-5 (hydrochloride)
59-88-1 (mono-hydrochloride)
Solubility Slight (NIOSH, 2016)
1.17 M
Sparingly sol petroleum ether, sol in dil acids. Miscible in alcohol, ether, chloroform, and benzene
Soluble in oxygenated, chlorinated, and aromatic solvents.
Very soluble in acetone.
In water, 1.27X10+5 mg/L at 25 °C
Solubility in water, g/100ml at 25 °C: 14.5
Slight
Synonyms phenylhydrazide
phenylhydrazine
phenylhydrazine hydrochloride
phenylhydrazine monohydrochloride
phenylhydrazine monosulfate
Vapor Density 3.7 (air= 1)
Relative vapor density (air = 1): 3.7
Vapor Pressure 0.04 mm Hg at 77 °F (NIOSH, 2016)
0.03 mmHg
0.026 mm Hg at 25 °C
Vapor pressure, Pa at 20 °C: 10
0.04 mmHg at 77°F
(77°F): 0.04 mmHg
PubChem Compound 7516
Last Modified Nov 11 2021
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